Cas no 125055-56-3 (4H-Pyrido[1,2-a]pyrimidine-3-carboxamide,N-(2,2-dimethylpropyl)-6-methyl-4-oxo-)

• Product Name: 4H-Pyrido[1,2-a]pyrimidine-3-carboxamide,N-(2,2-dimethylpropyl)-6-methyl-4-oxo-
• CAS No: 125055-56-3
• MF: C₁₅H₁₉N₃O₂
• MW: 273.330263376236
• CID: 140877
• PubChem ID: 3079278
• Update Time: 2025-04-19

4H-Pyrido[1,2-a]pyrimidine-3-carboxamide,N-(2,2-dimethylpropyl)-6-methyl-4-oxo- Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrido[1,2-a]pyrimidine-3-carboxamide,N-(2,2-dimethylpropyl)-6-methyl-4-oxo-
• N-(2,2-dimethylpropyl)-6-methyl-4-oxopyrido[1,2-a]pyrimidine-3-carboxamide
• N-(2,2-Dimethylpropyl)-6-methyl-4-oxo-4H-pyrido(1,2-a)pyrimidine-3-carboxamide
• N-Neopentyl-6-methyl-4-oxo-4H-pyrido(1,2-a)pyrimidine-3-carboxamide
• IVAZQYHBABVRAE-UHFFFAOYSA-N
• 4H-Pyrido(1,2-a)pyrimidine-3-carboxamide, N-(2,2-dimethylpropyl)-6-methyl-4-oxo-
• 125055-56-3
• N-neopentyl-6-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide
• SCHEMBL9130304
• DTXSID10154563

• Inchi： 1S/C15H19N3O2/c1-10-6-5-7-12-16-8-11(14(20)18(10)12)13(19)17-9-15(2,3)4/h5-8H,9H2,1-4H3,(H,17,19)
• InChI Key： IVAZQYHBABVRAE-UHFFFAOYSA-N
• SMILES： O=C(C1=CN=C2C=CC=C(C)N2C1=O)NCC(C)(C)C

Computed Properties

• Exact Mass: 273.14787
• Monoisotopic Mass: 273.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 61.77